Cas no 2228622-09-9 (tert-butyl N-2-(5-amino-1-methyl-1H-pyrazol-3-yl)-5-methoxyphenylcarbamate)

• Product Name: tert-butyl N-2-(5-amino-1-methyl-1H-pyrazol-3-yl)-5-methoxyphenylcarbamate
• CAS No: 2228622-09-9
• MF: C₁₆H₂₂N₄O₃
• MW: 318.370883464813
• CID: 5902422
• PubChem ID: 165826869
• Update Time: 2025-06-07

tert-butyl N-2-(5-amino-1-methyl-1H-pyrazol-3-yl)-5-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(5-amino-1-methyl-1H-pyrazol-3-yl)-5-methoxyphenylcarbamate
• tert-butyl N-[2-(5-amino-1-methyl-1H-pyrazol-3-yl)-5-methoxyphenyl]carbamate
• EN300-1891965
• 2228622-09-9

• Inchi： 1S/C16H22N4O3/c1-16(2,3)23-15(21)18-12-8-10(22-5)6-7-11(12)13-9-14(17)20(4)19-13/h6-9H,17H2,1-5H3,(H,18,21)
• InChI Key： HTIPDKXSSOYAQQ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C=CC=1C1C=C(N)N(C)N=1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 318.16919058g/mol
• Monoisotopic Mass: 318.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 91.4Ų

Additional information on tert-butyl N-2-(5-amino-1-methyl-1H-pyrazol-3-yl)-5-methoxyphenylcarbamate

Introduction to Tert-butyl N-2-(5-amino-1-methyl-1H-pyrazol-3-yl)-5-methoxyphenylcarbamate (CAS No. 2228622-09-9)

Tert-butyl N-2-(5-amino-1-methyl-1H-pyrazol-3-yl)-5-methoxyphenylcarbamate, with the CAS number 2228622-09-9, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly its tert-butyl group and the presence of a pyrazole ring system, contribute to its unique chemical properties and potential applications in medicinal chemistry.

The molecular structure of Tert-butyl N-2-(5-amino-1-methyl-1H-pyrazol-3-yl)-5-methoxyphenylcarbamate consists of several key functional groups that are critical for its biological activity. The pyrazole ring is a heterocyclic aromatic compound that is widely recognized for its role in various pharmacological applications. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of an amino group at the 5-position of the pyrazole ring further enhances its potential as a bioactive molecule.

In addition to the pyrazole moiety, the compound features a methoxy group at the 5-position of the phenyl ring. This substitution pattern is known to influence the electronic properties and metabolic stability of the molecule. The methoxy group can participate in hydrogen bonding interactions, which can be crucial for binding to biological targets. Furthermore, the tert-butyl carbamoyl group at the nitrogen position provides steric hindrance and can affect the molecule's solubility and bioavailability.

The synthesis of Tert-butyl N-2-(5-amino-1-methyl-1H-pyrazol-3-yl)-5-methoxyphenylcarbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the pyrazole derivative, followed by functionalization at the amino group and subsequent coupling with the phenylcarbamate moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high selectivity and efficiency in these transformations.

Recent research in medicinal chemistry has highlighted the importance of structure-activity relationships (SAR) in designing novel bioactive compounds. Tert-butyl N-2-(5-amino-1-methyl-1H-pyrazol-3-yl)-5-methoxyphenylcarbamate has been investigated for its potential as an inhibitor of various enzymes and receptors involved in disease pathways. Studies have shown that modifications to the pyrazole ring and phenyl moiety can significantly alter the biological activity of the compound. For instance, replacing the amino group with other nitrogen-containing heterocycles has led to compounds with enhanced potency and selectivity.

The tert-butyl group in Tert-butyl N-2-(5-amino-1-methyl-1H-pyrazol-3-yl)-5-methoxyphenylcarbamate plays a crucial role in determining its physicochemical properties. This bulky substituent can improve metabolic stability by reducing susceptibility to enzymatic degradation. Additionally, it can enhance binding affinity by introducing steric hindrance that optimizes interactions with biological targets. The combination of these structural features makes this compound an attractive candidate for further development in drug discovery.

In vitro studies have demonstrated that Tert-butyl N-2-(5-amino-1-methyl-1H-pyrazol-3-yl)-5-methoxyphenylcarbamate exhibits inhibitory activity against several key enzymes involved in inflammatory pathways. For example, it has shown potential as an inhibitor of cyclooxygenase (COX) enzymes, which are responsible for producing prostaglandins that mediate inflammation and pain. Furthermore, preliminary data suggest that this compound may interact with other targets such as kinases and transcription factors, which are implicated in various diseases.

The methoxy group at the 5-position of the phenyl ring also contributes to the biological activity of Tert-butyl N-2-(5-amino-1-methyl-1H-pyrazol-3-y)-5-methoxyphenylcarbamate by participating in hydrogen bonding interactions with biological targets. This feature can enhance binding affinity and selectivity, making it a valuable component in drug design. Additionally, methoxy-substituted aromatic compounds are known to exhibit improved pharmacokinetic properties due to their enhanced solubility and stability.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting experimental validation. Molecular modeling studies have been performed on Tert-butyl N-2-(5-amino-l-methyl-lH-pyrazol-l -3 -yI)-5 -methoxyphenyllcarbamate to understand its binding interactions with potential targets. These studies have provided valuable insights into how structural modifications can optimize biological activity, guiding future synthetic efforts.

The pharmaceutical industry continues to invest heavily in developing novel therapeutic agents based on heterocyclic compounds like Tert-butyl N--(S -amino-l -methyl-lH -pyrazol--3 -yiJ) -S -methoxyphenyllcarbamate. Its unique structural features make it a versatile scaffold for designing drugs targeting various diseases. As research progresses, new derivatives with improved pharmacological properties are expected to emerge, offering hope for effective treatments against challenging medical conditions.

In conclusion, Tert-butyl N--(S -amino-l -methyl-lH -pyrazol--3 -yiJ) -S -methoxyphenyllcarbamate (CAS No. 2228622--09--9) is a promising compound with significant potential in pharmaceutical applications. Its structural features, particularly its [tert-butYL] group, [pyrazole rING], [methoxy gROUP], and other functional moieties, contribute to its unique chemical properties and biological activity. Further research is warranted to explore its full therapeutic potential.